4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(4-pyridyl)-1H-imidazole

• CAS No.: 152121-47-6
• Product Name: 4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(4-pyridyl)-1H-imidazole
• Molecular Formula: C21H16FN3O2S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 4-[4-(4-fluorophenyl)-2-(4-methylsulfinylphenyl)-1H-imidazol-5-yl]pyridine
• Standard InChI: InChI=1S/C21H16FN3OS/c1-27(26)18-8-4-16(5-9-18)21-24-19(14-2-6-17(22)7-3-14)20(25-21)15-10-12-23-13-11-15/h2-13H,1H3,(H,24,25)
• Standard InChIKey: XEOVWJYINDYNSM-UHFFFAOYSA-N
• SMILES: CS(=O)C1=CC=C(C=C1)C2=NC(=C(N2)C3=CC=NC=C3)C4=CC=C(C=C4)F
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=NC(=C(N2)C3=CC=NC=C3)C4=CC=C(C=C4)F
• Appearance: white solid powder
• Description: SB 203580 is a member of the class of imidazoles carrying 4-methylsulfinylphenyl, 4-pyridyl and 4-fluorophenyl substituents at positions 2, 4 and 5 respectively. An inhibitor of mitogen-activated protein kinase. It has a role as an EC 2.7.11.24 (mitogen-activated protein kinase) inhibitor, a Hsp90 inhibitor, a neuroprotective agent and an EC 2.7.11.1 (non-specific serine/threonine protein kinase) inhibitor. It is a member of imidazoles, a member of monofluorobenzenes, a member of pyridines and a sulfoxide.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-(4-fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(4-pyridyl)-1H-imidazole; pyridine, 4-(5-(4-fluorophenyl)-2-(4-(methylsulfinyl)phenyl)-1H-imidazol-4-yl)-; SB 203580; SB-203580; SB203580
• Reference: 1: Low JL, Jürjens G, Seayad J, Seow J, Ting S, Laco F, Reuveny S, Oh S, Chai CL. Tri-substituted imidazole analogues of SB203580 as inducers for cardiomyogenesis of human embryonic stem cells. Bioorg Med Chem Lett. 2013 Jun 1;23(11):3300-3. doi: 10.1016/j.bmcl.2013.03.103. Epub 2013 Apr 4. PubMed PMID: 23602399.; 2: Pan YX, Chen KF, Lin YX, Wu W, Zhou XM, Zhang XS, Zhang X, Shi JX. Intracisternal administration of SB203580, a p38 mitogen-activated protein kinase inhibitor, attenuates cerebral vasospasm via inhibition of tumor-necrosis factor-α. J Clin Neurosci. 2013 May;20(5):726-30. doi: 10.1016/j.jocn.2012.09.012. Epub 2013 Mar 27. PubMed PMID: 23540891.; 3: Li H, Wang X, Chen T, Qu J. p38 inhibitor SB203580 sensitizes the resveratrol-induced apoptosis in human lung adenocarcinoma (A549) cells. J Biochem Mol Toxicol. 2012 Jul;26(7):251-7. doi: 10.1002/jbt.21413. Epub 2012 May 29. PubMed PMID: 22644961.; 4: Zhang H, Chen GG, Zhang Z, Chun S, Leung BC, Lai PB. Induction of autophagy in hepatocellular carcinoma cells by SB203580 requires activation of AMPK and DAPK but not p38 MAPK. Apoptosis. 2012 Apr;17(4):325-34. doi: 10.1007/s10495-011-0685-y. PubMed PMID: 22170404.; 5: Korashy HM, Anwar-Mohamed A, Soshilov AA, Denison MS, El-Kadi AO. The p38 MAPK inhibitor SB203580 induces cytochrome P450 1A1 gene expression in murine and human hepatoma cell lines through ligand-dependent aryl hydrocarbon receptor activation. Chem Res Toxicol. 2011 Sep 19;24(9):1540-8. doi: 10.1021/tx200141p. Epub 2011 Jul 27. PubMed PMID: 21732638; PubMed Central PMCID: PMC3263331.; 6: Jin N, Wang Q, Zhang X, Jiang D, Cheng H, Zhu K. The selective p38 mitogen-activated protein kinase inhibitor, SB203580, improves renal disease in MRL/lpr mouse model of systemic lupus. Int Immunopharmacol. 2011 Sep;11(9):1319-26. doi: 10.1016/j.intimp.2011.04.015. Epub 2011 May 5. PubMed PMID: 21549858.; 7: Li L, Qu N, Li DH, Wen WM, Huang WQ. Coronary microembolization induced myocardial contractile dysfunction and tumor necrosis factor-α mRNA expression partly inhibited by SB203580 through a p38 mitogen-activated protein kinase pathway. Chin Med J (Engl). 2011 Jan;124(1):100-5. PubMed PMID: 21362316.; 8: Zhou WD, Yang HM, Wang Q, Su DY, Liu FA, Zhao M, Chen QH, Chen QX. SB203580, a p38 mitogen-activated protein kinase inhibitor, suppresses the development of endometriosis by down-regulating proinflammatory cytokines and proteolytic factors in a mouse model. Hum Reprod. 2010 Dec;25(12):3110-6. doi: 10.1093/humrep/deq287. Epub 2010 Oct 17. PubMed PMID: 20956267.; 9: Su J, Cui X, Li Y, Mani H, Ferreyra GA, Danner RL, Hsu LL, Fitz Y, Eichacker PQ. SB203580, a p38 inhibitor, improved cardiac function but worsened lung injury and survival during Escherichia coli pneumonia in mice. J Trauma. 2010 Jun;68(6):1317-27. doi: 10.1097/TA.0b013e3181bb9cd3. PubMed PMID: 20068480; PubMed Central PMCID: PMC3389753.; 10: Kumphune S, Bassi R, Jacquet S, Sicard P, Clark JE, Verma S, Avkiran M, O'Keefe SJ, Marber MS. A chemical genetic approach reveals that p38alpha MAPK activation by diphosphorylation aggravates myocardial infarction and is prevented by the direct binding of SB203580. J Biol Chem. 2010 Jan 29;285(5):2968-75. doi: 10.1074/jbc.M109.079228. Epub 2009 Dec 7. PubMed PMID: 19996096; PubMed Central PMCID: PMC2823430.; 11: Henklova P, Vrzal R, Papouskova B, Bednar P, Jancova P, Anzenbacherova E, Ulrichova J, Maurel P, Pavek P, Dvorak Z. SB203580, a pharmacological inhibitor of p38 MAP kinase transduction pathway activates ERK and JNK MAP kinases in primary cultures of human hepatocytes. Eur J Pharmacol. 2008 Sep 28;593(1-3):16-23. doi: 10.1016/j.ejphar.2008.07.007. Epub 2008 Jul 10. PubMed PMID: 18655782.; 12: Stirling DP, Liu J, Plunet W, Steeves JD, Tetzlaff W. SB203580, a p38 mitogen-activated protein kinase inhibitor, fails to improve functional outcome following a moderate spinal cord injury in rat. Neuroscience. 2008 Jul 31;155(1):128-37. doi: 10.1016/j.neuroscience.2008.05.007. Epub 2008 May 17. PubMed PMID: 18562123.; 13: Ogata T. Egr-1 mRNA induction by medium flow involves mRNA stabilization and is enhanced by the p38 inhibitor SB203580 in osteoblast-like cells. Acta Physiol (Oxf). 2008 Nov;194(3):177-88. doi: 10.1111/j.1748-1716.2008.01873.x. Epub 2008 Jun 28. PubMed PMID: 18485123.; 14: Honndorf VS, Coudevylle N, Laufer S, Becker S, Griesinger C. Dynamics in the p38alpha MAP kinase-SB203580 complex observed by liquid-state NMR spectroscopy. Angew Chem Int Ed Engl. 2008;47(19):3548-51. doi: 10.1002/anie.200705614. PubMed PMID: 18389508.; 15: Muniyappa H, Das KC. Activation of c-Jun N-terminal kinase (JNK) by widely used specific p38 MAPK inhibitors SB202190 and SB203580: a MLK-3-MKK7-dependent mechanism. Cell Signal. 2008 Apr;20(4):675-83. doi: 10.1016/j.cellsig.2007.12.003. Epub 2007 Dec 8. PubMed PMID: 18222647; PubMed Central PMCID: PMC2423944.; 16: Takahashi A, Mikami M, Yang J. p38 mitogen-activated protein kinase independent SB203580 block of H2O2-induced increase in GABAergic mIPSC amplitude. Neuroreport. 2007 Jul 2;18(10):963-7. PubMed PMID: 17558278; PubMed Central PMCID: PMC2040511.; 17: Hamanoue M, Sato K, Takamatsu K. Inhibition of p38 mitogen-activated protein kinase-induced apoptosis in cultured mature oligodendrocytes using SB202190 and SB203580. Neurochem Int. 2007 Jul;51(1):16-24. Epub 2007 Mar 21. PubMed PMID: 17459526.; 18: Park JS, Jung SH, Seo H, Kim HS. SB203580 enhances interleukin-1 receptor antagonist gene expression in IFN-gamma-stimulated BV2 microglial cells through a composite nuclear factor-kappaB/PU.1 binding site. Neurosci Lett. 2007 Apr 12;416(2):169-74. Epub 2007 Feb 7. PubMed PMID: 17316994.; 19: Wu HE, Sun HS, Cheng CW, Tseng LF. p38 mitogen-activated protein kinase inhibitor SB203580 reverses the antianalgesia induced by dextro-morphine or morphine in the mouse spinal cord. Eur J Pharmacol. 2006 Nov 21;550(1-3):91-4. Epub 2006 Sep 8. PubMed PMID: 17026985; PubMed Central PMCID: PMC1850335.; 20: Lim SJ, Lee YJ, Lee E. p38MAPK inhibitor SB203580 sensitizes human SNU-C4 colon cancer cells to exisulind-induced apoptosis. Oncol Rep. 2006 Nov;16(5):1131-5. PubMed PMID: 17016604.
• PubChem Compound: 176155
• Last Modified: Nov 11 2021